α-Methylstyrene
α-Methylstyrene
Alpha-Methylstyrene, also known as 2-phenylpropene or α-methylstyrene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Alpha-Methylstyrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Methylstyrene has been primarily detected in feces. Within the cell, Alpha-methylstyrene is primarily located in the membrane (predicted from logP). Alpha-Methylstyrene exists in all eukaryotes, ranging from yeast to humans.
Alpha-Methylstyrene is an olefinic compound.
Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.
Alpha-Methylstyrene is an olefinic compound.
Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
98-83-9
VCID:
VC0127712
InChI:
InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3
SMILES:
CC(=C)C1=CC=CC=C1
Molecular Formula:
C9H10
C6H5C(CH3)=CH2
C9H10
C6H5C(CH3)=CH2
C9H10
Molecular Weight:
118.18 g/mol
α-Methylstyrene
CAS No.: 98-83-9
Reference Standards
VCID: VC0127712
Molecular Formula: C9H10
C6H5C(CH3)=CH2
C9H10
Molecular Weight: 118.18 g/mol
CAS No. | 98-83-9 |
---|---|
Product Name | α-Methylstyrene |
Molecular Formula | C9H10 C6H5C(CH3)=CH2 C9H10 |
Molecular Weight | 118.18 g/mol |
IUPAC Name | prop-1-en-2-ylbenzene |
Standard InChI | InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3 |
Standard InChIKey | XYLMUPLGERFSHI-UHFFFAOYSA-N |
Impurities | Contaminated by (max concn) cumene (0.15%), n-propylbenzene (0.20%), sec-butylbenzene (0.40%), tert-butylbenzene (0.40%), trans-2-phenylbutane-2 (0.05%), 2-phenylbutene-1 (0.01%), dimers (0.01%), polymers(0.01%), phenol (0.005%), and p-tert-butylcatechol (as stabilizer; 0.005%). beta-Methylstyrene is an impurity contained in alpha-methylstyrene at a concn of about 0.5% by weight(1). |
SMILES | CC(=C)C1=CC=CC=C1 |
Canonical SMILES | CC(=C)C1=CC=CC=C1 |
Boiling Point | 329.7 °F at 760 mm Hg (NTP, 1992) 165.4 °C 164 °C 330°F |
Colorform | Colorless liquid ... |
Density | 0.91 at 68 °F (USCG, 1999) 0.9106 Relative density (water = 1): 0.91 0.91 |
Flash Point | 129 °F (NTP, 1992) 83.89 °C (CLOSED CUP) 57.8 °C (Cleveland open-cup) 54 °C 129°F |
Melting Point | -9 °F (NTP, 1992) -23.2 °C -23 °C -10°F |
Physical Description | Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with a characteristic odor. |
Description | Alpha-Methylstyrene, also known as 2-phenylpropene or α-methylstyrene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Alpha-Methylstyrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Methylstyrene has been primarily detected in feces. Within the cell, Alpha-methylstyrene is primarily located in the membrane (predicted from logP). Alpha-Methylstyrene exists in all eukaryotes, ranging from yeast to humans. Alpha-Methylstyrene is an olefinic compound. Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals. |
Solubility | less than 1 mg/mL at 72° F (NTP, 1992) 9.82e-04 M SOL IN ALC; SOL IN ALL PROPORTIONS IN ACETONE, CARBON TETRACHLORIDE Sol in benzene, chloroform Sol in ether Sol in n-heptane, ethanol In water, 116 mg/l @ 25 °C Solubility in water, g/100ml at 20 °C: 0.012 (very poor) Insoluble |
Synonyms | (1-Methylethenyl)-benzene; Isopropenyl-benzene; α-Methyl-styrene; (1-Methylethenyl)benzene; 1-Methyl-1-phenylethene; 1-Methyl-1-phenylethylene; 1-Methylvinyl benzene; 1-Phenyl-1-methylethylene; 2-Phenyl-1-propene; 2-Phenyl-1-propylene; 2-Phenyl-2-pro |
Vapor Density | 4.08 (NTP, 1992) (Relative to Air) Relative vapor density (air = 1): 4.08 4.08 |
Vapor Pressure | 1.9 mm Hg at 68 °F ; 5 mm Hg at 93° F (NTP, 1992) 1.90 mmHg 1.9 mm Hg @ 25 °C Vapor pressure, Pa at 20 °C: 300 2 mmHg |
PubChem Compound | 7407 |
Last Modified | Nov 12 2021 |
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